Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Cat. No. B375524
Key on ui cas rn:
56875-96-8
M. Wt: 320.34g/mol
InChI Key: OBEBHPPWYNUWBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Yield
52%
Identifiers
|
NAME
|
Biginelli
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
0.4 mmol
|
|
Type
|
|
|
Smiles
|
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Yb+3].O
|
Details
Addition Order |
2 |
Step Three
|
Name
|
|
|
Quantity
|
4 mmol
|
|
Type
|
|
|
Smiles
|
O=CC1=CC(OC)=C(OC)C=C1
|
|
Name
|
|
|
Quantity
|
400 μL
|
|
Type
|
|
|
Smiles
|
CCO
|
Details
Addition Order |
3 |
Step Four
|
Name
|
|
|
Quantity
|
4 mmol
|
|
Type
|
|
|
Smiles
|
O=C(CC(C)=O)OCC
|
|
Name
|
|
|
Quantity
|
1200 μL
|
|
Type
|
|
|
Smiles
|
CCO
|
Details
Addition Order |
4 |
Setup
Vessel
|
Control Type
|
MICROWAVE_VIAL
|
|
Setpoint
|
5 mL
|
|
Material
|
UNSPECIFIED
|
|
Attachments
|
SEPTUM: Teflon septum
CAP: aluminum crimp cap
|
Environment
|
Type
|
UNSPECIFIED
|
Conditions
Temperature
|
Control Type
|
MICROWAVE
|
|
Setpoint
|
120 °C
|
Pressure
|
Control Type
|
SEALED
|
|
Atmosphere
|
AIR
|
Measurements
| Type | Time | Pressure |
|---|
Stirring
|
Type
|
NONE
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
Workups
WAIT
|
Type
|
WAIT
|
|
Duration
|
8 h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Phase kept
|
solid
|
WASH
|
Type
|
WASH
|
DRY_IN_VACUUM
|
Type
|
DRY_IN_VACUUM
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC(N1)=C(C(OCC)=O)C(C2=CC(OC)=C(OC)C=C2)NC1=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| IDENTITY | 1h nmr | |
| PURITY | >90% | 1h nmr |
| YIELD | 52% | isolated_yield_measurement |
Analyses
NMR_1H
|
Type
|
NMR_1H
|
|
Details
|
Bruker AMX360 or AMX500 in CDCl3 or DMSO-d6, operating at 360 or 500 MHz, respectively
|
WEIGHT
|
Type
|
WEIGHT
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
